Cas no 36526-66-6 (2-bis(Phenylmethyl)amino-1-4-hydroxy-3-(phenylmethoxy)phenylethanone)

• Product Name: 2-bis(Phenylmethyl)amino-1-4-hydroxy-3-(phenylmethoxy)phenylethanone
• CAS No: 36526-66-6
• MF: C₂₉H₂₇NO₃
• MW: 437.529587984085
• CID: 5231961
• Update Time: 2025-07-16

2-bis(Phenylmethyl)amino-1-4-hydroxy-3-(phenylmethoxy)phenylethanone Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-[bis(phenylmethyl)amino]-1-[4-hydroxy-3-(phenylmethoxy)phenyl]-
• 2-bis(Phenylmethyl)amino-1-4-hydroxy-3-(phenylmethoxy)phenylethanone

• Inchi： 1S/C29H27NO3/c31-27-17-16-26(18-29(27)33-22-25-14-8-3-9-15-25)28(32)21-30(19-23-10-4-1-5-11-23)20-24-12-6-2-7-13-24/h1-18,31H,19-22H2
• InChI Key： HFQDXOGJJWMARH-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(O)C(OCC2=CC=CC=C2)=C1)CN(CC1=CC=CC=C1)CC1=CC=CC=C1

Additional information on 2-bis(Phenylmethyl)amino-1-4-hydroxy-3-(phenylmethoxy)phenylethanone

Comprehensive Overview of 2-bis(Phenylmethyl)amino-1-4-hydroxy-3-(phenylmethoxy)phenylethanone (CAS No. 36526-66-6)

2-bis(Phenylmethyl)amino-1-4-hydroxy-3-(phenylmethoxy)phenylethanone, with the CAS number 36526-66-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to a class of phenylethanone derivatives, which are known for their diverse biological activities. The presence of multiple phenylmethyl (benzyl) groups and a hydroxy moiety in its structure makes it a versatile intermediate in synthetic chemistry.

In recent years, the demand for high-purity organic intermediates like 2-bis(Phenylmethyl)amino-1-4-hydroxy-3-(phenylmethoxy)phenylethanone has surged, driven by advancements in drug discovery and material science. Researchers are particularly interested in its potential applications as a building block for bioactive molecules, including antioxidants and enzyme inhibitors. The compound's unique structure allows for selective modifications, enabling the synthesis of targeted derivatives with enhanced properties.

One of the most frequently asked questions in online searches is: "What are the applications of CAS 36526-66-6 in modern medicine?" Studies suggest that this compound may play a role in the development of novel therapeutic agents, particularly in the fields of neuroprotection and anti-inflammatory treatments. Its ability to interact with specific biological pathways makes it a valuable candidate for further investigation. Additionally, its phenylmethoxy group contributes to its stability, which is crucial for pharmaceutical formulations.

Another trending topic is the synthetic routes for 2-bis(Phenylmethyl)amino-1-4-hydroxy-3-(phenylmethoxy)phenylethanone. Chemists are exploring greener and more efficient methods to produce this compound, aligning with the global push for sustainable chemistry. Techniques such as catalytic hydrogenation and microwave-assisted synthesis have shown promise in improving yields and reducing environmental impact. These innovations are often highlighted in academic forums and industry publications, reflecting the compound's relevance in contemporary research.

The physicochemical properties of CAS 36526-66-6 also make it a subject of interest for material scientists. Its aromatic rings and polar functional groups contribute to its solubility and reactivity, which are critical for designing advanced polymers and coatings. Questions like "How does 2-bis(Phenylmethyl)amino-1-4-hydroxy-3-(phenylmethoxy)phenylethanone enhance material performance?" are commonly searched, underscoring its cross-disciplinary appeal.

Quality control and analytical characterization of this compound are equally important. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to ensure its purity and consistency. These methods are vital for meeting regulatory standards, especially in pharmaceutical applications where impurities can significantly impact efficacy and safety.

In summary, 2-bis(Phenylmethyl)amino-1-4-hydroxy-3-(phenylmethoxy)phenylethanone (CAS 36526-66-6) is a multifaceted compound with broad potential in both life sciences and material engineering. Its structural complexity and functional diversity continue to inspire innovative research, addressing some of the most pressing challenges in modern science. As interest grows, so does the need for comprehensive data and collaborative efforts to unlock its full potential.